Cas no 338770-67-5 (Oxazole, 2-(4-chlorophenyl)-5-ethoxy-)

• Product Name: Oxazole, 2-(4-chlorophenyl)-5-ethoxy-
• CAS No: 338770-67-5
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• MDL: MFCD00793772
• CID: 5214390
• Update Time: 2026-03-06

Oxazole, 2-(4-chlorophenyl)-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(4-chlorophenyl)-5-ethoxy-

• MDL： MFCD00793772
• Inchi： 1S/C11H10ClNO2/c1-2-14-10-7-13-11(15-10)8-3-5-9(12)6-4-8/h3-7H,2H2,1H3
• InChI Key： IANCZQXGGKBOTP-UHFFFAOYSA-N
• SMILES： O1C(OCC)=CN=C1C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on Oxazole, 2-(4-chlorophenyl)-5-ethoxy-

Comprehensive Overview of Oxazole, 2-(4-chlorophenyl)-5-ethoxy- (CAS No. 338770-67-5): Properties, Applications, and Innovations

The compound Oxazole, 2-(4-chlorophenyl)-5-ethoxy- (CAS No. 338770-67-5) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its unique oxazole ring structure and functional groups, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₁H₁₀ClNO₂, highlights the presence of a 4-chlorophenyl moiety and an ethoxy substituent, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents.

In recent years, the demand for high-performance organic intermediates like Oxazole, 2-(4-chlorophenyl)-5-ethoxy- has surged due to advancements in green chemistry and sustainable synthesis methods. A growing trend in the scientific community is the integration of AI-driven molecular design to optimize such compounds for targeted applications. For instance, computational models predict the binding affinity of this oxazole derivative with biological targets, accelerating its adoption in precision medicine. Additionally, its potential use in crop protection formulations aligns with global efforts to enhance agricultural productivity while minimizing environmental impact.

The physicochemical properties of CAS No. 338770-67-5 further underscore its utility. With a moderate solubility profile and stability under controlled conditions, it is amenable to various catalytic reactions and polymer modifications. Industry experts frequently search for terms like "oxazole derivatives in drug synthesis" or "ethoxy-substituted heterocycles", reflecting the compound's relevance in cutting-edge research. Moreover, its compatibility with microwave-assisted synthesis techniques addresses the need for faster, energy-efficient production processes—a key concern for modern manufacturers.

From a commercial perspective, Oxazole, 2-(4-chlorophenyl)-5-ethoxy- is often discussed alongside patented pharmaceutical formulations and intellectual property trends. Regulatory frameworks such as REACH and FDA guidelines emphasize rigorous testing for novel intermediates, prompting innovators to document its safety profiles meticulously. Environmental persistence and biodegradability are also critical search keywords, as industries prioritize eco-friendly alternatives to traditional chemicals.

Looking ahead, the compound’s adaptability in material science opens new avenues. For example, its incorporation into organic semiconductors or luminescent materials could revolutionize electronics and optoelectronics. Collaborative studies between academia and corporations are exploring these possibilities, often referencing CAS No. 338770-67-5 in peer-reviewed journals. As synthetic methodologies evolve, this oxazole derivative is poised to play a pivotal role in addressing challenges across healthcare, agriculture, and technology sectors.